Cas no 2227761-49-9 ((2S)-1,1,1-trifluoro-3-(1H-indol-3-yl)propan-2-ol)

• Product Name: (2S)-1,1,1-trifluoro-3-(1H-indol-3-yl)propan-2-ol
• CAS No: 2227761-49-9
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 6227831
• PubChem ID: 165638564
• Update Time: 2025-06-08

(2S)-1,1,1-trifluoro-3-(1H-indol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1964300
• (2S)-1,1,1-trifluoro-3-(1H-indol-3-yl)propan-2-ol
• 2227761-49-9

• Inchi： 1S/C11H10F3NO/c12-11(13,14)10(16)5-7-6-15-9-4-2-1-3-8(7)9/h1-4,6,10,15-16H,5H2/t10-/m0/s1
• InChI Key： SOLGSGKVGOFSNW-JTQLQIEISA-N
• SMILES： FC([C@H](CC1=CNC2C=CC=CC1=2)O)(F)F

Computed Properties

• Exact Mass: 229.07144843g/mol
• Monoisotopic Mass: 229.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 36Ų

Additional information on (2S)-1,1,1-trifluoro-3-(1H-indol-3-yl)propan-2-ol

Comprehensive Overview of (2S)-1,1,1-trifluoro-3-(1H-indol-3-yl)propan-2-ol (CAS No. 2227761-49-9)

The compound (2S)-1,1,1-trifluoro-3-(1H-indol-3-yl)propan-2-ol (CAS No. 2227761-49-9) is a chiral fluorinated indole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and an indole moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.

One of the key reasons for the growing interest in (2S)-1,1,1-trifluoro-3-(1H-indol-3-yl)propan-2-ol is its role in the development of fluorinated pharmaceuticals. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The trifluoromethyl group in this compound is particularly noteworthy, as it can significantly alter the physicochemical properties of molecules, making them more effective as therapeutic agents.

In addition to its pharmaceutical applications, (2S)-1,1,1-trifluoro-3-(1H-indol-3-yl)propan-2-ol is also being explored in agrochemical research. The indole scaffold is a common feature in many natural products and synthetic compounds with pesticidal and herbicidal activities. The introduction of fluorine atoms can further enhance the efficacy and environmental stability of these agrochemicals, addressing current challenges in sustainable agriculture.

The synthesis of (2S)-1,1,1-trifluoro-3-(1H-indol-3-yl)propan-2-ol typically involves asymmetric reduction or chiral resolution techniques to obtain the desired (2S)-enantiomer. Enantiopure compounds are crucial in drug development, as different enantiomers can exhibit vastly different biological activities. This underscores the importance of precise synthetic methods to ensure the purity and efficacy of the final product.

Recent advancements in catalysis and green chemistry have also impacted the production of (2S)-1,1,1-trifluoro-3-(1H-indol-3-yl)propan-2-ol. Researchers are exploring more sustainable and efficient synthetic routes, such as biocatalysis and flow chemistry, to reduce waste and improve yields. These innovations align with the broader industry trend toward sustainable manufacturing and green pharmaceuticals.

From a structural-activity relationship (SAR) perspective, the indole ring in (2S)-1,1,1-trifluoro-3-(1H-indol-3-yl)propan-2-ol provides a versatile platform for further modifications. This flexibility allows medicinal chemists to tailor the compound for specific biological targets, such as G-protein-coupled receptors (GPCRs) or enzyme inhibitors. The compound's potential in neuropharmacology is particularly exciting, given the indole scaffold's prevalence in neurotransmitters like serotonin.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapies, there is a growing need for chiral building blocks like (2S)-1,1,1-trifluoro-3-(1H-indol-3-yl)propan-2-ol that can be customized for individual patient profiles. This aligns with current trends in AI-driven drug discovery, where computational models are used to predict the optimal structure for target engagement.

In summary, (2S)-1,1,1-trifluoro-3-(1H-indol-3-yl)propan-2-ol (CAS No. 2227761-49-9) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, combined with the growing demand for fluorinated and chiral compounds, position it as a valuable asset in modern chemical research. As synthetic methodologies and computational tools continue to evolve, the potential of this compound is expected to expand even further.